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Compound of Interest

Compound Name: Yoshi-864

Cat. No.: B1683515

Disclaimer: A specific Safety Data Sheet (SDS) for Yoshi-864 (NSC 102627) was not found in
the public domain. The following guidance is based on general principles for handling potent,
investigational chemical compounds and data from a published Phase 1 clinical study. All
researchers must conduct a formal risk assessment in consultation with their institution's
Environmental Health and Safety (EHS) department before handling this compound.

Yoshi-864, identified as 1-propanol, 3, 3'-iminodi-dimethanesulfonate (ester) hydrochloride, is a
chemical agent investigated for its effects in clinical trials.[1] Due to its intended biological
activity and observed toxicities, it should be handled with extreme caution in a laboratory
setting.

Hazard Identification and Toxicity

Based on a Phase 1 clinical study, Yoshi-864 has demonstrated biological activity and toxicity
at doses of 1.5 mg/kg and higher.[1] Researchers must assume the compound is cytotoxic and
handle it as a potent, hazardous substance.

Summary of Clinical Toxicity Data for Yoshi-864(1]
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Dose Level for

Toxicity Category Observed Effects Onset and Duration
Onset
Thrombocytopenia Platelet nadir around
(low platelet count) day 24 (recovery in 1-
) and/or Leukopenia 2 weeks). WBC nadir
Hematological ] > 1.5 mg/kg
(low white blood cell around day 29
count). Drop in (recovery in 2-3
Hemoglobin. weeks).
Extreme fatigue
atients sleeping 20
) p Ping Occurred during the 5-
Neurological hours a day). One 2.7 mg/kg
) day treatment course.
instance of a 2-day
coma.
Gastrointestinal Nausea and vomiting. Lasted for 6-12 days. 2.7 mg/kg

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure. The following table

outlines the recommended PPE based on general guidelines for hazardous chemical handling.

[2]3]

Recommended Personal Protective Equipment (PPE) for Handling Yoshi-864
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Secondary/Splash

Body Part Primary Protection . Standard
Protection
) ) Follow manufacturer's
Double-gloving with Change gloves o
) i ) ) specifications for
Hands chemically resistant immediately upon )
o o chemical
gloves (e.g., nitrile). contamination. )
breakthrough time.
Use a chemical splash
ANSI Z87.1-compliant  goggle and a full-face Eyewash station must
Eyes/Face safety glasses with shield when handling be immediately
side shields. liquids or creating accessible.
aerosols.[2]
A disposable,
chemically resistant Lab coats should not
A fully buttoned, long- )
Body gown or apron should be taken outside of

sleeved lab coat.

be worn over the lab

coat.

the laboratory.

Respiratory

All handling of
powdered or volatile
forms must be done in

a certified chemical

If a fume hood is not
available or for spill
cleanup, a NIOSH-

approved respirator

Consult with EHS for
proper respirator

selection and fit-

. testing.
fume hood. may be required.[3]
Disposable shoe
Closed-toe, non-
covers should be used
Feet perforated shoes that N/A

cover the entire foot.

in areas of high

contamination risk.

Experimental Workflow and Handling Procedures

A systematic workflow is critical to ensure safety and minimize contamination. The following

diagram outlines the key steps for handling Yoshi-864 in a research setting.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.osha.gov/sites/default/files/publications/OSHA3151.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.benchchem.com/product/b1683515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Review SDS (if available)
& Conduct Risk Assessment

Assemble All Necessary PPE
& Spill Kit

Prepare & Label All
Solutions and Equipment

Verify Chemical Fume
Hood is Operational

|
Preparatipn Phase

IProceed to Handling
v

v

Don PPE

Weighing of Solid Compound

Solubilization & Dilution

Experimental Application

|
Handling Phdse (in Fume Hood)

|
Experiment Complete
v

v

Decontaminate All Surfaces
& Equipment

l

Segregate & Label
All Waste Streams

Y

Doff PPE in Correct Order

A

Wash Hands Thoroughly

Post-Experiment Phase

Store Waste in Designated
Secondary Containment

Arrange for Pickup by
Certified EHS Personnel

Waste Management

Diagram 1: General Workflow for Handling Yoshi-864

Click to download full resolution via product page

Diagram 1: General Workflow for Handling Yoshi-864
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Disposal Plan

All materials contaminated with Yoshi-864 must be treated as hazardous chemical waste. Do

not dispose of this material down the drain or in the regular trash.[4]

Waste Segregation and Disposal Procedures

Waste Type Container and Labeling Disposal Protocol
_ Includes contaminated gloves,
Container: Sealable, puncture- ) )
_ _ gowns, pipette tips, and
) resistant container.Label: o )
Solid Waste ] weighing paper. Store in a
"Hazardous Waste - Cytotoxic ) )
] ] designated satellite
Chemical (Yoshi-864)" )
accumulation area.
Container: Leak-proof, )
, _ Includes unused solutions and
chemically compatible ) ) )
. first-rinse of contaminated
container (e.g., glass or )
o glassware. Store in secondary
Liquid Waste HDPE).Label: "Hazardous ) o
o ) containment. Do not mix with
Waste - Liquid Cytotoxic
] ] ] other waste streams unless
Chemical (Yoshi-864)" with )
) compatible.
concentration.
Container: Puncture-proof
sharps container.Label: _
Includes contaminated needles
Sharps Waste "Hazardous Waste - Sharps

with Cytotoxic Chemical
(Yoshi-864)"

and scalpels.

Grossly Contaminated

Glassware

N/A

Must be decontaminated
before washing or disposed of
as hazardous solid waste. A
triple rinse with a suitable

solvent is a common practice.

All waste disposal must be coordinated through your institution's Environmental Health and

Safety (EHS) department to ensure compliance with local, state, and federal regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-yoshi-864]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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